Cas no 2171915-72-1 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid
• CAS No: 2171915-72-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6115750
• PubChem ID: 165546636
• Update Time: 2025-07-22

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]pentanoic acid
• 2171915-72-1
• EN300-1488516

• Inchi： 1S/C24H28N2O6/c1-3-15(12-22(27)28)26-23(29)21(31-2)13-25-24(30)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： XWVKXPAREGJGED-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(CC(=O)O)CC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid (CAS No. 2171915-72-1)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid (CAS No. 2171915-72-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents" to explore its applications in drug discovery and biotechnology.

The compound’s molecular design incorporates a methoxypropanamido moiety, which enhances its solubility and stability in organic solvents, a feature highly valued in modern synthetic chemistry. With the growing interest in "custom peptide synthesis" and "bioconjugation techniques," this compound has gained attention for its role in developing targeted therapeutics, including antibody-drug conjugates (ADCs) and protease inhibitors. Its CAS number, 2171915-72-1, is often queried in databases like PubChem or Reaxys for detailed physicochemical properties.

In the context of trending topics, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid aligns with the surge in demand for "high-purity building blocks" for mRNA vaccine development and CRISPR-based gene editing tools. The compound’s Fmoc group ensures selective deprotection during synthesis, minimizing side reactions—a key advantage for researchers optimizing "green chemistry" protocols. Analytical techniques like HPLC and mass spectrometry are commonly employed to validate its purity, addressing the industry’s focus on "quality control in pharmaceuticals."

Another notable application lies in neurodegenerative disease research, where modified amino acids like this are used to study amyloid-beta aggregation. Searches for "peptide-based inhibitors" or "Alzheimer’s disease therapeutics" often lead to derivatives of this compound. Its pentanoic acid tail further allows conjugation with fluorescent tags, enabling real-time imaging in cellular assays—a technique pivotal in "precision medicine" advancements.

From an industrial perspective, scalability and cost-efficiency are critical. Manufacturers highlight the compound’s compatibility with automated synthesizers, catering to the "high-throughput screening" needs of biotech firms. Regulatory compliance, such as adherence to ICH guidelines, is frequently discussed in relation to its use in GMP environments, reflecting the emphasis on "cGMP-compliant intermediates" in FDA submissions.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidopentanoic acid (CAS No. 2171915-72-1) bridges cutting-edge research and industrial applications, driven by its versatility in peptide chemistry. Its relevance to "drug delivery systems" and "biomaterial engineering" ensures sustained interest, while its optimized synthesis routes address the demand for "sustainable chemical processes." As the scientific community continues to explore its potential, this compound remains a cornerstone in both academic and commercial laboratories.